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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spiro-NPB, with the IUPAC name N,N'-bis(naphthalen-1-yl)-N,N'-bis(phenyl)-9,9'-

spirobifluorene-2,7-diamine, is a high-molecular-weight organic compound widely recognized

for its application as a hole transport material (HTM) in organic light-emitting diodes (OLEDs).

Its unique spirobifluorene core imparts significant thermal stability and a high glass transition

temperature, crucial properties for durable and efficient optoelectronic devices. This technical

guide provides a comprehensive overview of the core photophysical properties of Spiro-NPB,

detailed experimental protocols for their characterization, and visualizations of its role in device

applications and experimental workflows.

Core Photophysical Properties of Spiro-NPB
The photophysical properties of Spiro-NPB are central to its function as a hole transport

material. These properties dictate its interaction with light and its ability to efficiently transport

charge carriers within an OLED.
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Property Value Reference

IUPAC Name

N,N'-bis(naphthalen-1-yl)-N,N'-

bis(phenyl)-9,9'-

spirobifluorene-2,7-diamine

Molecular Formula C₅₇H₃₈N₂

Molecular Weight 750.93 g/mol

CAS Number 932739-76-9

Spectroscopic and Electronic Properties
The following table summarizes the key spectroscopic and electronic properties of Spiro-NPB.

It is important to note that while some data for Spiro-NPB is available, specific quantitative

values for molar extinction coefficient, photoluminescence quantum yield, and excited-state

lifetime are not readily found in the public domain. Therefore, data for the closely related and

well-characterized spirobifluorene-based HTM, Spiro-OMeTAD, is included for illustrative

purposes and to provide a representative experimental context.
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Parameter Spiro-NPB
Spiro-OMeTAD (for
reference)

Solvent

Absorption Maximum

(λ_abs)
~381 nm[1] 390 nm[2] THF[1]

Molar Extinction

Coefficient (ε)
Not Available 7.45 x 10⁴ M⁻¹cm⁻¹[2] Chlorobenzene[2]

Emission Maximum

(λ_em)
~451 nm[1] 428 nm[2] THF[1]

Photoluminescence

Quantum Yield

(Φ_PL)

Not Available ~99%[2] Chlorobenzene[2]

Excited-State Lifetime

(τ)
Not Available ~1.64 ns[2] Chlorobenzene[2]

HOMO Energy Level -5.32 eV[1] -5.22 eV -

Triplet Energy (E_T) 2.33 eV[1] Not Available -

Experimental Protocols
Detailed and precise experimental protocols are critical for the accurate characterization of the

photophysical properties of organic semiconductor materials like Spiro-NPB. The following

sections outline the methodologies for key experiments. While specific parameters for Spiro-
NPB are provided where available, some procedural details are based on established methods

for similar organic materials.

UV-Visible Absorption Spectroscopy
Objective: To determine the absorption spectrum and molar extinction coefficient of Spiro-NPB.

Methodology:

Sample Preparation:
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Prepare a stock solution of Spiro-NPB in a suitable solvent with good solubility, such as

Tetrahydrofuran (THF) or Chlorobenzene.

Perform serial dilutions to obtain a series of solutions with concentrations typically ranging

from 10⁻⁶ to 10⁻⁵ M. The absorbance should ideally be in the range of 0.1 to 1.0 to ensure

linearity according to the Beer-Lambert law.

Instrumentation:

Use a dual-beam UV-Vis spectrophotometer.

Use a pair of matched quartz cuvettes with a 1 cm path length.

Measurement:

Record a baseline spectrum with the cuvette filled with the pure solvent.

Measure the absorbance spectra of the Spiro-NPB solutions from the UV to the near-

infrared region (typically 200-800 nm).

Data Analysis:

Identify the wavelength of maximum absorption (λ_abs).

The molar extinction coefficient (ε) can be calculated using the Beer-Lambert law, A = εcl,

where A is the absorbance at λ_abs, c is the molar concentration, and l is the path length

of the cuvette.

Photoluminescence Spectroscopy
Objective: To determine the emission spectrum of Spiro-NPB.

Methodology:

Sample Preparation:

Prepare a dilute solution of Spiro-NPB in a suitable solvent (e.g., THF) with a

concentration low enough to avoid inner filter effects (typically with an absorbance of < 0.1
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at the excitation wavelength).

Instrumentation:

Use a spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), a

monochromator for selecting the excitation wavelength, a sample holder, a second

monochromator for analyzing the emitted light, and a detector (e.g., a photomultiplier

tube).

Measurement:

Excite the sample at a wavelength where it absorbs strongly, for instance, at its λ_abs.

Scan the emission monochromator to record the photoluminescence spectrum. The

emission is typically collected at a 90° angle to the excitation beam to minimize scattered

light.

Data Analysis:

Identify the wavelength of maximum emission (λ_em).

Photoluminescence Quantum Yield (PLQY)
Measurement
Objective: To determine the efficiency of the conversion of absorbed photons to emitted

photons.

Methodology (Absolute Method using an Integrating Sphere):

Sample Preparation:

Prepare a dilute solution of Spiro-NPB in a high-purity, degassed solvent. The absorbance

at the excitation wavelength should be low (typically < 0.1).

Instrumentation:

A spectrofluorometer equipped with an integrating sphere. The integrating sphere collects

all the light emitted from the sample.
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Measurement:

Step 1 (Blank): Place a cuvette containing only the pure solvent in the integrating sphere

and measure the spectrum of the excitation light.

Step 2 (Sample): Place the cuvette with the Spiro-NPB solution in the integrating sphere

and measure the spectrum of the unabsorbed excitation light and the emitted

photoluminescence.

Data Analysis:

The PLQY is calculated as the ratio of the number of emitted photons to the number of

absorbed photons. The instrument software typically performs this calculation by

integrating the areas of the emission peak and the reduction in the excitation peak.

Time-Resolved Photoluminescence (TRPL)
Spectroscopy
Objective: To measure the excited-state lifetime of Spiro-NPB.

Methodology (Time-Correlated Single Photon Counting - TCSPC):

Sample Preparation:

Prepare a dilute and degassed solution of Spiro-NPB.

Instrumentation:

A TCSPC system, which includes a pulsed light source with a high repetition rate (e.g., a

picosecond laser diode or a Ti:Sapphire laser), a sample holder, a fast photodetector (e.g.,

a microchannel plate photomultiplier tube or a single-photon avalanche diode), and timing

electronics.

Measurement:

The sample is excited by the pulsed laser.
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The detector registers the arrival time of individual emitted photons relative to the

excitation pulse.

A histogram of the arrival times is built up over many excitation-emission cycles, which

represents the decay of the fluorescence intensity over time.

Data Analysis:

The resulting decay curve is fitted to an exponential function (or a sum of exponentials for

more complex decays) to extract the excited-state lifetime (τ). The instrument response

function (IRF) is measured using a scattering solution and is deconvoluted from the

measured decay to obtain the true fluorescence lifetime.

Visualizations
Spiro-NPB in an OLED Device
The following diagram illustrates the role of Spiro-NPB as a hole transport layer in a typical

multi-layer OLED structure.
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Caption: Role of Spiro-NPB as a Hole Transport Layer in an OLED.

Workflow for Photophysical Characterization
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This diagram outlines the logical workflow for the comprehensive photophysical

characterization of an organic semiconductor like Spiro-NPB.
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Caption: Workflow for the Photophysical Characterization of Spiro-NPB.

Conclusion
Spiro-NPB stands out as a critical material in the advancement of organic electronics,

particularly in the realm of OLEDs. Its robust thermal and morphological stability, coupled with

its efficient hole transport capabilities, make it an exemplary choice for high-performance

devices. A thorough understanding of its photophysical properties, obtained through rigorous

and standardized experimental procedures, is paramount for the rational design and

optimization of next-generation optoelectronic materials and devices. This guide provides a
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foundational understanding of these properties and the methodologies required for their

investigation, serving as a valuable resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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